![molecular formula C17H18ClFN4OS B2560394 N-(3-chloro-4-fluorophenyl)-2-((6-(piperidin-1-yl)pyrimidin-4-yl)thio)acetamide CAS No. 1203354-38-4](/img/structure/B2560394.png)
N-(3-chloro-4-fluorophenyl)-2-((6-(piperidin-1-yl)pyrimidin-4-yl)thio)acetamide
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Overview
Description
“N-(3-chloro-4-fluorophenyl)-2-((6-(piperidin-1-yl)pyrimidin-4-yl)thio)acetamide” is an organic compound that contains several functional groups, including an amide, a thioether, a pyrimidine ring, and a piperidine ring. It also contains a fluorine atom and a chlorine atom attached to a phenyl ring .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. For example, the pyrimidine ring might be formed through a condensation reaction . The piperidine ring could be introduced through a nucleophilic substitution reaction . The amide group could be formed through a reaction with an acyl chloride .Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of several rings and functional groups. The pyrimidine and piperidine rings would likely be planar, while the phenyl ring might be slightly distorted due to the presence of the chlorine and fluorine atoms .Chemical Reactions Analysis
This compound could undergo a variety of chemical reactions. For example, the amide group could be hydrolyzed to form a carboxylic acid and an amine . The thioether group could be oxidized to form a sulfoxide or a sulfone .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its structure. For example, it would likely be a solid at room temperature due to the presence of several polar functional groups. It might be soluble in polar solvents like water due to the presence of the amide group .Scientific Research Applications
Anti-Cancer Activity
Research indicates that certain fluoro-substituted compounds, including derivatives of pyrimidines and pyridines, show promise in anti-cancer activity. For example, fluoro-substituted benzo[b]pyran compounds have demonstrated significant anti-lung cancer activity, suggesting potential for similar compounds in cancer treatment (Hammam et al., 2005).
Antimicrobial Properties
Compounds featuring piperidine and pyrimidine moieties have been explored for their antimicrobial properties. For instance, some novel heterocyclic compounds with a sulphamido moiety, which includes pyrimidine derivatives, have shown antibacterial and antifungal activities (Nunna et al., 2014). Additionally, imines and thiazolidinones containing piperidine have been synthesized and displayed significant antibacterial activity (Merugu et al., 2010).
Neuroprotective and Analgesic Effects
Certain pyrimidine and piperidine derivatives have been investigated for their potential neuroprotective and analgesic effects. For instance, thiopyrimidine, pyrane, pyrazoline, and thiazolopyrimidine derivatives from 2-chloro-6-ethoxy-4-acetylpyridine have shown promising analgesic and antiparkinsonian activities (Amr et al., 2008).
Anti-Inflammatory Activity
Some novel derivatives of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2, 3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl) methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides, which are structurally similar, have shown significant anti-inflammatory activity (Sunder & Maleraju, 2013).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-(3-chloro-4-fluorophenyl)-2-(6-piperidin-1-ylpyrimidin-4-yl)sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18ClFN4OS/c18-13-8-12(4-5-14(13)19)22-16(24)10-25-17-9-15(20-11-21-17)23-6-2-1-3-7-23/h4-5,8-9,11H,1-3,6-7,10H2,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MLDRCBBKJYQHRA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C2=CC(=NC=N2)SCC(=O)NC3=CC(=C(C=C3)F)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18ClFN4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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